8-(3-methoxyphenyl)-1-methyl-7-phenyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(3-methoxyphenyl)-4-methyl-7-phenyl-2-(2-piperidin-1-ylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C28H30N6O3/c1-30-25-24(26(35)32(28(30)36)17-16-31-14-7-4-8-15-31)33-19-23(20-10-5-3-6-11-20)34(27(33)29-25)21-12-9-13-22(18-21)37-2/h3,5-6,9-13,18-19H,4,7-8,14-17H2,1-2H3
• InChI Key: NDTRMTGIRJBXJJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CCN3CCCCC3)N4C=C(N(C4=N2)C5=CC(=CC=C5)OC)C6=CC=CC=C6
• Molecular Formula: C28H30N6O3
• Molecular Weight: 498.6 g/mol
• CAS No.: 896295-59-3

Description

8-(3-methoxyphenyl)-1-methyl-7-phenyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C28H30N6O3 and its molecular weight is 498.587. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

• A series of derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione were synthesized and evaluated for their potential as 5-HT(1A) receptor ligands. Preclinical studies indicated that certain derivatives exhibit anxiolytic-like and antidepressant activities, suggesting their potential utility in treating anxiety and depression (Zagórska et al., 2009).

Biological Evaluation for Antidepressant Agents

• Another study focused on the synthesis and evaluation of derivatives for their serotonin receptor affinity and phosphodiesterase inhibitor activity. Preliminary pharmacological studies demonstrated the potential antidepressant and anxiolytic effects of selected compounds, highlighting their significance for developing new treatments (Zagórska et al., 2016).

Regioselective Synthesis for Drug Design

• The versatile reagent 3-methoxalylchromone was used for the regioselective synthesis of imidazo(4,5-b)pyridines (1-desazapurines), which are considered potent pharmacophores widely utilized in drug design and medicinal chemistry, indicating the compound's role in developing novel therapeutic agents (Ostrovskyi et al., 2011).